Cas no 1354949-92-0 (2-cyclobutoxyethan-1-amine)

• Product Name: 2-cyclobutoxyethan-1-amine
• CAS No: 1354949-92-0
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD16807242
• CID: 4592362
• PubChem ID: 54595864
• Update Time: 2025-05-24

2-cyclobutoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethoxy)cyclobutane
• 2-cyclobutyloxyethanamine
• 2-cyclobutoxyethan-1-amine

• MDL： MFCD16807242
• Inchi： 1S/C6H13NO/c7-4-5-8-6-2-1-3-6/h6H,1-5,7H2
• InChI Key： XOUFUYNNQPAWFG-UHFFFAOYSA-N
• SMILES： O(CCN)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• XLogP3: 0
• Topological Polar Surface Area: 35.2

Additional information on 2-cyclobutoxyethan-1-amine

2-Cyclobutoxyethan-1-amine: A Comprehensive Overview

2-Cyclobutoxyethan-1-amine, also known by its CAS number 1354949-92-0, is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclobutane ring fused with an ethanamine group, making it a valuable building block for various chemical syntheses. In recent years, advancements in synthetic methodologies and its applications in drug discovery have further highlighted its importance in modern chemistry.

The molecular structure of 2-cyclobutoxyethan-1-amine consists of a cyclobutane ring attached to an ethanamine group via an oxygen atom. This arrangement imparts the compound with unique electronic and steric properties, which are highly desirable in chemical synthesis. The cyclobutane ring introduces strain into the molecule, making it reactive under certain conditions. This reactivity has been exploited in various synthetic pathways, including the formation of bioactive molecules and advanced materials.

Recent studies have focused on the potential of 2-cyclobutoxyethan-1-amine as a precursor for drug development. Researchers have explored its role in the synthesis of bioactive compounds, particularly those targeting neurological disorders. For instance, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in neurodegenerative diseases. These findings underscore the importance of understanding the biological activity and pharmacokinetics of this compound.

In addition to its pharmaceutical applications, 2-cyclobutoxyethan-1-amine has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other high-performance polymers. Recent advancements in polymer chemistry have leveraged this property to develop materials with enhanced mechanical and thermal stability.

The synthesis of 2-cyclobutoxyethan-1-amine involves a series of well-established organic reactions. Typically, the compound is prepared through the alkylation of cyclobutanol with an appropriate amine precursor. This method ensures high yields and excellent control over the product's purity. Researchers have also explored alternative routes, such as catalytic hydrogenation and enzymatic transformations, to improve the efficiency and sustainability of its production.

From an environmental perspective, the production and use of 2-cyclobutoxyethan-1-amine are considered safe under controlled conditions. Its low toxicity profile and biodegradability make it suitable for use in industrial settings. However, as with all chemicals, proper handling and disposal protocols must be followed to minimize any potential environmental impact.

In conclusion, 2-cyclobutoxyethan-1-amine (CAS No: 1354949-92-0) is a multifaceted compound with applications spanning various disciplines. Its unique structure, reactivity, and versatility continue to drive innovation in chemical synthesis and materials development. As research progresses, this compound is expected to play an even greater role in advancing scientific knowledge and technological applications.